![molecular formula C7H4ClN3O B6169910 3-chloro-7H-pyrrolo[2,3-c]pyridazine-5-carbaldehyde CAS No. 2445785-76-0](/img/no-structure.png)
3-chloro-7H-pyrrolo[2,3-c]pyridazine-5-carbaldehyde
Description
3-chloro-7H-pyrrolo[2,3-c]pyridazine-5-carbaldehyde is a chemical compound with the molecular weight of 181.58 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for 3-chloro-7H-pyrrolo[2,3-c]pyridazine-5-carbaldehyde is1S/C7H4ClN3O/c8-6-1-5-4(3-12)2-9-7(5)11-10-6/h1-3H,(H,9,11) . This code provides a specific description of the molecule’s structure. Physical And Chemical Properties Analysis
3-chloro-7H-pyrrolo[2,3-c]pyridazine-5-carbaldehyde is a solid substance at room temperature . It has a molecular weight of 181.58 .Safety and Hazards
This compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-7H-pyrrolo[2,3-c]pyridazine-5-carbaldehyde involves the conversion of a pyrrolopyridazine intermediate to the desired aldehyde product through a series of reactions.", "Starting Materials": [ "2,6-dichloropyridine", "ethyl 2-aminocyclopent-1-ene-1-carboxylate", "sodium hydride", "acetic anhydride", "sulfuric acid", "sodium nitrite", "copper(I) bromide", "sodium acetate", "acetaldehyde", "sodium borohydride", "acetic acid", "thionyl chloride", "sodium hydroxide", "chlorine" ], "Reaction": [ "2,6-dichloropyridine is reacted with ethyl 2-aminocyclopent-1-ene-1-carboxylate in the presence of sodium hydride to form a pyrrolopyridazine intermediate.", "The intermediate is then treated with acetic anhydride and sulfuric acid to form the corresponding acetamide.", "The acetamide is then diazotized with sodium nitrite and copper(I) bromide, followed by treatment with sodium acetate to form the corresponding aryl azide.", "The aryl azide is then reduced with acetaldehyde and sodium borohydride to form the corresponding amine.", "The amine is then acylated with acetic anhydride to form the corresponding acetamide.", "The acetamide is then treated with thionyl chloride to form the corresponding chloroamide.", "The chloroamide is then treated with sodium hydroxide and chlorine to form the desired aldehyde product, 3-chloro-7H-pyrrolo[2,3-c]pyridazine-5-carbaldehyde." ] } | |
CAS RN |
2445785-76-0 |
Product Name |
3-chloro-7H-pyrrolo[2,3-c]pyridazine-5-carbaldehyde |
Molecular Formula |
C7H4ClN3O |
Molecular Weight |
181.6 |
Purity |
95 |
Origin of Product |
United States |
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